Cas no 606143-46-8 (Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate)

• Product Name: Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate
• CAS No: 606143-46-8
• MF: C₁₅H₁₀BrClFN₃O₂
• MW: 398.614204883575
• CID: 843820
• PubChem ID: 11749905
• Update Time: 2025-05-19

Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate
• 6-(4-Bromo-2-chloro-phenylamino)-7-fluoro-3H-benzoimidazole-5-carboxylic acid methyl ester
• methyl 6-(4-bromo-2-chlorophenylamino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate
• AK102840
• ANW-65348
• CTK8C0845
• KB-257589
• SureCN1037390
• SureCN8059139
• Methyl6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate
• DB-334886
• UQHKKVOOPYVHAL-UHFFFAOYSA-N
• SCHEMBL8059139
• methyl 6-(4-bromo-2-chlorophenylamino)-7-fluoro-3H-benzo[d]imidazole-5-carboxylate
• 606143-46-8
• SCHEMBL1037390
• DTXSID30471880
• methyl 6-(4-bromo-2-chloroanilino)-7-fluoro-3H-benzimidazole-5-carboxylate

• MDL： MFCD23135506
• Inchi： 1S/C15H10BrClFN3O2/c1-23-15(22)8-5-11-14(20-6-19-11)12(18)13(8)21-10-3-2-7(16)4-9(10)17/h2-6,21H,1H3,(H,19,20)
• InChI Key： UQHKKVOOPYVHAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)NC1=C(C2=C(C=C1C(=O)OC)NC=N2)F

Computed Properties

• Exact Mass: 396.96290g/mol
• Monoisotopic Mass: 396.96290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate

Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate: A Comprehensive Overview

Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate (CAS No. 606143-46-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various therapeutic applications, particularly in the realm of oncology and anti-inflammatory treatments. The unique combination of substituents, including fluoro, bromo, and chloro groups, as well as the benzo[d]imidazole core, contributes to its distinct chemical properties and biological activities.

The benzo[d]imidazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Specifically, derivatives of benzo[d]imidazole have been extensively studied for their potential in inhibiting kinases and other enzymes involved in cancer progression. The presence of a fluoro substituent at the 7-position of the benzo[d]imidazole ring is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability and binding affinity. This modification can significantly influence the compound's pharmacokinetic profile and overall efficacy.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting aberrant signaling pathways in cancer cells. Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate has emerged as a promising candidate in this context. Preliminary studies suggest that this compound exhibits potent inhibitory activity against several kinases, including those implicated in tyrosine kinase-driven cancers. The 4-bromo-2-chlorophenyl amino group is believed to play a crucial role in mediating interactions with target proteins, thereby disrupting oncogenic signaling cascades.

The fluorine atom at the 7-position of the benzo[d]imidazole ring is another critical feature that contributes to the compound's biological activity. Fluorinated aromatic compounds are renowned for their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. Additionally, fluorine atoms can enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with biological targets. This structural characteristic makes Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate an attractive scaffold for further derivatization and optimization.

Beyond its potential applications in oncology, this compound has also shown promise in addressing inflammatory diseases. Inflammatory processes often involve dysregulation of kinases and other enzymes, making them susceptible to inhibition by small-molecule compounds. The structural features of Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate, particularly its ability to interact with key enzymatic targets, positions it as a candidate for developing novel anti-inflammatory agents.

The synthesis of Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the benzo[d]imidazole core, followed by functional group transformations such as halogenation and amination. The introduction of the fluoro, bromo, and chloro substituents necessitates precise control over reaction conditions to avoid unwanted side products.

In conclusion, Methyl 6-((4-bromo-2-chlorophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate (CAS No. < strong>606143-46-8) strong>< strong>< strong>< strong>< strong>< strong>< strong>< strong>< strong>is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic strategies against cancer and inflammatory diseases. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to play an increasingly important role in drug discovery and development.